Cas no 275383-87-4 ((3,5-Dichloropyridin-2-yl)methanol)

• Product Name: (3,5-Dichloropyridin-2-yl)methanol
• CAS No: 275383-87-4
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• MDL: MFCD08448149
• CID: 252368
• PubChem ID: 17750383
• Update Time: 2025-10-31

(3,5-Dichloropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichloropyridin-2-yl)methanol
• (3,5-Dichloro-2-pyridyl)methanol
• 2-Pyridinemethanol, 3,5-dichloro-
• 3,5-dichloro-2-(hydroxymethyl)pyridine
• UJLNNNMWIMJFIW-UHFFFAOYSA-N
• 2-Pyridinemethanol,3,5-dichloro-
• BBL102703
• STL556509
• EN001540
• AB0097714
• ST24020301
• A876905
• FT-0651273
• MFCD08448149
• CS-0043691
• AMY17337
• (3,5-Dichloro-pyridin-2-yl)-methanol
• EN300-1722209
• 275383-87-4
• DS-17757
• SB53555
• SY229741
• DTXSID40590475
• SCHEMBL990259
• AKOS006288439

• MDL： MFCD08448149
• Inchi： 1S/C6H5Cl2NO/c7-4-1-5(8)6(3-10)9-2-4/h1-2,10H,3H2
• InChI Key： UJLNNNMWIMJFIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CO)Cl

Computed Properties

• Exact Mass: 176.97500
• Monoisotopic Mass: 176.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.479
• Boiling Point: 256.155°C at 760 mmHg
• Flash Point: 108.719°C
• Refractive Index: 1.589
• PSA: 33.12000
• LogP: 1.88070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (3,5-Dichloropyridin-2-yl)methanol

Introduction to (3,5-Dichloropyridin-2-yl)methanol (CAS No. 275383-87-4)

(3,5-Dichloropyridin-2-yl)methanol, with the chemical formula C₆H₅Cl₂NO, is a significant compound in the realm of pharmaceutical and agrochemical research. Its molecular structure, featuring a pyridine core substituted with two chlorine atoms at the 3rd and 5th positions and a hydroxymethyl group at the 2nd position, makes it a versatile intermediate in synthetic chemistry. This compound has garnered considerable attention due to its utility in the development of novel bioactive molecules.

The chemical properties of (3,5-Dichloropyridin-2-yl)methanol contribute to its reactivity and functionality. The presence of chlorine atoms enhances its electrophilicity, making it a valuable precursor in nucleophilic substitution reactions. Additionally, the hydroxymethyl group provides a site for further functionalization, enabling the synthesis of more complex derivatives. These characteristics have positioned this compound as a key building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The substitution pattern of (3,5-Dichloropyridin-2-yl)methanol has been investigated for its role in modulating various biological pathways. Studies have shown that such derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them promising candidates for therapeutic applications.

One of the most compelling areas of research involving (3,5-Dichloropyridin-2-yl)methanol is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The chlorine substituents in (3,5-Dichloropyridin-2-yl)methanol facilitate interactions with the active sites of these enzymes, enhancing binding affinity.

Furthermore, the hydroxymethyl group provides a handle for further derivatization, allowing chemists to fine-tune the properties of potential drug candidates. For instance, etherification or esterification of this group can lead to compounds with enhanced solubility or metabolic stability. Such modifications are critical for optimizing pharmacokinetic profiles and improving drug delivery systems.

The agrochemical industry has also recognized the potential of (3,5-Dichloropyridin-2-yl)methanol as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are known for their ability to interact with biological targets in pests and weeds, disrupting essential metabolic processes. Researchers have been exploring ways to leverage the structural features of this compound to create environmentally friendly and highly effective agrochemicals.

Recent advancements in computational chemistry have further accelerated the discovery process for new bioactive molecules derived from (3,5-Dichloropyridin-2-yl)methanol. Molecular modeling techniques allow researchers to predict the binding modes of these derivatives with biological targets with high accuracy. This has enabled the rapid screening of large libraries of compounds, identifying promising candidates for further experimental validation.

The synthesis of (3,5-Dichloropyridin-2-yl)methanol itself is an area of active research. Multiple synthetic routes have been developed, each offering distinct advantages in terms of yield, purity, and scalability. Common methods include chlorination of pyridine derivatives followed by reduction or direct functionalization of the pyridine ring. These synthetic strategies are continually being refined to meet the demands of industrial-scale production.

In conclusion, (3,5-Dichloropyridin-2-yl)methanol (CAS No. 275383-87-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new applications for this compound, its importance in drug discovery and development is likely to grow even further.